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Compound of Interest

Compound Name: Apremilast-d3

Cat. No.: B15559288 Get Quote

An In-Depth Technical Guide to Apremilast-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Apremilast-d3, a deuterated

analog of Apremilast. The inclusion of deuterium isotopes makes Apremilast-d3 a valuable

tool in pharmacokinetic and metabolic studies, serving as an internal standard for the

quantification of Apremilast in biological samples.

Core Compound Data
Apremilast is a small molecule inhibitor of phosphodiesterase 4 (PDE4) used in the treatment

of psoriatic arthritis and plaque psoriasis. Its deuterated form, Apremilast-d3, is critical for

bioanalytical research. There are different deuterated versions of Apremilast available, primarily

differing in the position of the deuterium atoms. This can lead to variations in the reported CAS

numbers. The molecular weight is consistently around 463.52 g/mol for a tri-deuterated

species.
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Parameter
Apremilast (for
reference)

Apremilast-d3
(acetyl-d3)

Apremilast-d3
(methoxy-d3)

CAS Number 608141-41-9[1][2][3] 1386387-95-6[4] Not Available[5][6]

Molecular Formula C₂₂H₂₄N₂O₇S[1][3] C₂₂H₂₁D₃N₂O₇S[4] C₂₂H₂₁D₃N₂O₇S[5][6]

Molecular Weight ~460.50 g/mol [1][3] ~463.52 g/mol [4] ~463.52 g/mol [5][6]

IUPAC Name

N-[2-[(1S)-1-(3-

ethoxy-4-

methoxyphenyl)-2-

(methylsulfonyl)ethyl]-

1,3-dioxoisoindol-4-

yl]acetamide[3]

(S)-N-(2-(1-(3-ethoxy-

4-methoxyphenyl)-2-

(methylsulfonyl)ethyl)-

1,3-dioxoisoindolin-4-

yl)acetamide-d3[4]

N-(2-(1-(3-ethoxy-4-

(methoxy-

d3)phenyl)-2-

(methylsulfonyl)ethyl)-

1,3-dioxoisoindolin-4-

yl)acetamide[5]

Mechanism of Action: Signaling Pathway
Apremilast exerts its anti-inflammatory effects by inhibiting phosphodiesterase 4 (PDE4), an

enzyme that degrades cyclic adenosine monophosphate (cAMP).[7] By inhibiting PDE4,

Apremilast increases intracellular cAMP levels. This elevation in cAMP modulates the

transcription of various genes, leading to a downstream reduction in the production of pro-

inflammatory cytokines (like TNF-α, IL-23, and IL-17) and an increase in the production of anti-

inflammatory cytokines (such as IL-10).[8]
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Starting Materials

(S)-1-(3-ethoxy-4-methoxyphenyl)
-2-(methylsulfonyl)ethylamine

(or deuterated analog)

Condensation Reaction
(e.g., Acetic Acid, 110-120°C)

3-acetamidophthalic anhydride
(or deuterated analog)

Workup & Purification
(Cooling, Filtration, Recrystallization) Apremilast-d3

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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